[(4-Methyl-1,3-thiazol-2-yl)amino](oxo)acetic acid
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Overview
Description
“(4-Methyl-1,3-thiazol-2-yl)aminoacetic acid” is a chemical compound with the CAS Number: 82514-68-9 . It has a molecular weight of 186.19 and its IUPAC name is (4-methyl-1,3-thiazol-2-yl)aminoacetic acid . The compound is a solid at room temperature .
Synthesis Analysis
While specific synthesis methods for “(4-Methyl-1,3-thiazol-2-yl)aminoacetic acid” were not found, thiazoles in general have been synthesized and modified at different positions to generate new molecules with potent antitumor, antioxidant, and antimicrobial activities .Molecular Structure Analysis
The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . The calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution .Physical and Chemical Properties Analysis
“(4-Methyl-1,3-thiazol-2-yl)aminoacetic acid” is a solid at room temperature . It has a molecular weight of 186.19 . The InChI code for this compound is 1S/C6H6N2O3S/c1-3-2-12-6 (7-3)8-4 (9)5 (10)11/h2H,1H3, (H,10,11) (H,7,8,9) .Scientific Research Applications
Chemical Synthesis and Reactions :
- Gein et al. (2019) explored the synthesis of certain methyl aroylpyruvates derivatives with 2-(4-aminobenzenesulfonamido)thiazole, which involved (4-Methyl-1,3-thiazol-2-yl)aminoacetic acid. These compounds reacted with ninhydrin to yield complex triones (Gein, Bobrovskaya, Russkikh, Dmitriev, & Yankin, 2019).
Synthesis of Bi-Heterocyclic Compounds for Medical Applications :
- Abbasi et al. (2020) synthesized a series of bi-heterocyclic compounds using (4-Methyl-1,3-thiazol-2-yl)aminoacetic acid derivatives, which were evaluated for their potential as anti-diabetic agents. These compounds showed potent inhibitory potential against the α-glucosidase enzyme, a key target in diabetes treatment (Abbasi, Ramzan, Aziz‐ur‐Rehman, Siddiqui, Shah, Lodhi, Khan, & Mirza, 2020).
Pharmacological Applications :
- Kučerová-Chlupáčová et al. (2020) studied derivatives of (4-oxo-2-thioxothiazolidin-3-yl)acetic acids, which are structurally related to (4-Methyl-1,3-thiazol-2-yl)aminoacetic acid. These compounds were found to be potent aldose reductase inhibitors and exhibited low cytotoxic activity, making them potential candidates for clinical applications (Kučerová-Chlupáčová, Halakova, Májeková, Treml, Štefek, & Šoltésová Prnová, 2020).
Antimicrobial Activity :
- Reddy et al. (2013) conducted research on novel compounds containing the thiazole moiety, related to (4-Methyl-1,3-thiazol-2-yl)aminoacetic acid, and evaluated their antimicrobial activity. These compounds exhibited a fair degree of activity against various microbes (Reddy, Prasad, Spoorthy, & Ravindranath, 2013).
In Vitro and In Vivo Evaluation for Anti-Inflammatory Applications :
- Nikalje et al. (2015) synthesized derivatives of 2-(3-(2-(1, 3-dioxoisoindolin-2-yl) acetamido)-4-oxo-2-substituted thiazolidin-5-yl) acetic acid, showing promising anti-inflammatory activity in both in vitro and in vivo models (Nikalje, Hirani, & Nawle, 2015).
Mechanism of Action
Target of Action
Thiazole derivatives, however, have been found to interact with a variety of biological targets, including antimicrobial, antifungal, antiviral, and antitumor targets .
Mode of Action
Thiazole derivatives are known to interact with their targets in a variety of ways, often leading to changes in cellular processes .
Biochemical Pathways
Thiazole derivatives, however, have been found to impact a variety of biochemical pathways, often resulting in downstream effects such as antimicrobial, antifungal, antiviral, and antitumor activities .
Result of Action
Thiazole derivatives have been found to have a variety of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .
Biochemical Analysis
Biochemical Properties
Thiazoles, including (4-Methyl-1,3-thiazol-2-yl)aminoacetic acid, have been found to interact with various enzymes, proteins, and other biomolecules . Specific interactions of (4-Methyl-1,3-thiazol-2-yl)aminoacetic acid with enzymes or proteins have not been reported in the literature.
Molecular Mechanism
Thiazoles are known to undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom , which could potentially influence their interactions with biomolecules.
Metabolic Pathways
Thiazoles are known to be involved in a variety of biological processes, including the release of energy from carbohydrates during metabolism .
Subcellular Localization
Thiazoles are known to be involved in a variety of biological processes, including the synthesis of neurotransmitters such as acetylcholine .
Properties
IUPAC Name |
2-[(4-methyl-1,3-thiazol-2-yl)amino]-2-oxoacetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N2O3S/c1-3-2-12-6(7-3)8-4(9)5(10)11/h2H,1H3,(H,10,11)(H,7,8,9) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBBULHVAUUGXHF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=N1)NC(=O)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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